Cas no 93475-98-0 (Pseudourea,3,3-dibutyl-2-(2-methylallyl)- (7CI))
93475-98-0 structure
Product Name:Pseudourea,3,3-dibutyl-2-(2-methylallyl)- (7CI)
CAS No:93475-98-0
MF:C13H26N2O
MW:226.358343601227
CID:814265
PubChem ID:412221
Update Time:2025-04-19
Pseudourea,3,3-dibutyl-2-(2-methylallyl)- (7CI) Chemical and Physical Properties
Names and Identifiers
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- Pseudourea,3,3-dibutyl-2-(2-methylallyl)- (7CI)
- 2-methylprop-2-enyl N,N-dibutylcarbamimidate
- 93475-98-0
- DTXSID90328588
- NSC-38225
- NSC38225
-
- Inchi: 1S/C13H26N2O/c1-5-7-9-15(10-8-6-2)13(14)16-11-12(3)4/h14H,3,5-11H2,1-2,4H3
- InChI Key: XZANXUQUIKBNLN-UHFFFAOYSA-N
- SMILES: O(CC(=C)C)C(=N)N(CCCC)CCCC
Computed Properties
- Exact Mass: 226.204513457g/mol
- Monoisotopic Mass: 226.204513457g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 10
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 36.3Ų
Pseudourea,3,3-dibutyl-2-(2-methylallyl)- (7CI) Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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